1-{[1-(2-fluorophenyl)-2,2-dimethylcyclopropyl]carbonyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: [1-(2-fluorophenyl)-2,2-dimethylcyclopropyl]-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H26FN3O/c1-20(2)14-21(20,16-6-4-5-7-17(16)22)19(26)25-11-8-15(9-12-25)18-23-10-13-24(18)3/h4-7,10,13,15H,8-9,11-12,14H2,1-3H3
• InChI Key: PKIVHUIRSLVPAA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C2=CC=CC=C2F)C(=O)N3CCC(CC3)C4=NC=CN4C)C
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

This compound is part of a broader class of chemicals that have garnered attention for their potential biological activities and unique structural features. The focus on such compounds typically stems from their novel synthesis methods, intriguing molecular structures, and diverse chemical reactivity, which can contribute to various applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related compounds often involves multistep chemical processes, including condensation reactions, cyclocondensation, and the use of catalysts to achieve specific molecular frameworks. For instance, Rajkumar et al. (2014) describe a synthesis method for similar piperazine derivatives through a four-component cyclo condensation, highlighting the complexity and creativity required in synthetic chemistry (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

Molecular structure characterization is crucial, involving techniques such as X-ray crystallography, NMR, and mass spectrometry. Studies like that by Sanjeevarayappa et al. (2015) utilize single crystal XRD data to confirm molecular structures, offering insights into the three-dimensional arrangement of atoms within a compound (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).